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This guide provides an objective comparison of the Water Accounting Model 2-layers

(WAM2layers), a widely used Eulerian atmospheric moisture tracking model, with a prominent

Lagrangian alternative. It focuses on the sensitivity of WAM2layers to key input parameters and

presents supporting experimental data to inform model selection and experimental design.

Introduction to WAM2layers and Atmospheric
Moisture Tracking
Atmospheric moisture tracking is a crucial technique for understanding the hydrological cycle,

including the sources and pathways of precipitation. WAM2layers is a computationally efficient

model that tracks atmospheric moisture by solving prognostic equations for tagged moisture in

a two-layer representation of the atmosphere.[1][2] It can be run in forward mode to determine

where evaporated moisture precipitates, or in backward mode to identify the evaporative

sources of precipitation.[1][2] The latest version, WAM2layers v3, includes performance

optimizations to handle high-resolution input data and improved user-friendliness.[1]

Alternative approaches, such as Lagrangian models like FLEXPART-WaterSip, track the

trajectories of individual air parcels backward or forward in time to determine moisture sources

and sinks. The fundamental difference between Eulerian (grid-based) and Lagrangian (parcel-

based) models can lead to different estimations of moisture contributions, particularly in regions

with complex topography.[3][4]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1577313?utm_src=pdf-interest
https://www.benchchem.com/product/b1577313?utm_src=pdf-body
https://www.benchchem.com/product/b1577313?utm_src=pdf-body
https://www.benchchem.com/product/b1577313?utm_src=pdf-body
https://www.benchchem.com/product/b1577313?utm_src=pdf-body
https://gmd.copernicus.org/articles/18/4335/2025/
https://www.researchgate.net/publication/385952821_Atmospheric_moisture_tracking_with_WAM2layers_v3/fulltext/673d9cc288177c79e83b57b8/Atmospheric-moisture-tracking-with-WAM2layers-v3.pdf?origin=scientificContributions
https://gmd.copernicus.org/articles/18/4335/2025/
https://www.researchgate.net/publication/385952821_Atmospheric_moisture_tracking_with_WAM2layers_v3/fulltext/673d9cc288177c79e83b57b8/Atmospheric-moisture-tracking-with-WAM2layers-v3.pdf?origin=scientificContributions
https://www.benchchem.com/product/b1577313?utm_src=pdf-body
https://gmd.copernicus.org/articles/18/4335/2025/
https://www.researchgate.net/figure/Absolute-differences-in-moisture-contributions-between-the-two-simulations-WAM-2layers_fig3_377788529
https://www.researchgate.net/figure/Mechanisms-of-a-WAM2layers-and-b-FLEXPART-WaterSip-Step-two-in-b-is-adapted-from_fig1_384299764
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sensitivity of WAM2layers to Key Parameters
The performance and output of WAM2layers are sensitive to several key parameters, primarily

related to the spatial and temporal resolution of the input meteorological data and the definition

of the vertical layers. Understanding this sensitivity is critical for robust experimental design and

accurate interpretation of results. The WAM2layers documentation recommends a detailed

sensitivity study presented in a Master's thesis, the findings of which are summarized and

expanded upon here with data from other relevant studies.

Impact of Input Data Resolution
The resolution of the input data, both spatially and temporally, significantly influences the

moisture tracking results.

Key Findings:

Higher resolution generally improves accuracy: Studies comparing WAM2layers with other

models have shown that increasing the spatial and temporal resolution of the forcing data

tends to reduce the discrepancies between different models.[3]

Temporal resolution may be more critical than spatial resolution: For WAM2layers, prioritizing

a higher temporal resolution over spatial resolution is recommended for moisture tracking

over complex terrains like the Tibetan Plateau.[3]

Precipitation bias reduction: Increasing the horizontal resolution of the input General

Circulation Model (GCM) data has been shown to improve precipitation simulations, which in

turn affects the accuracy of moisture source tracking.[5]

Quantitative Data Summary:
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Parameter Variation
Impact on Moisture
Contribution
Estimation

Source

Spatial Resolution
Increased from N96 to

N216 in MetUM GCM

Reduced precipitation

biases over the

Tibetan Plateau,

leading to a more

accurate

representation of local

versus remote

moisture sources.[5]

[5]

Temporal Resolution

Not explicitly

quantified in available

literature

Higher temporal

resolution is

recommended to

better capture the

dynamics of moisture

transport, especially in

regions with complex

atmospheric

circulation.[3]

[3]

Sensitivity to Vertical Layer Definition
WAM2layers simplifies the atmosphere into two layers. The definition of the boundary between

these layers is a critical parameter.

Default Setting:

The default boundary is set at the interface between IFS (Integrated Forecasting System)

levels 111 and 112, which corresponds to approximately 812 hPa in a standard atmosphere.

[1] This is typically just above the atmospheric boundary layer.[1]

Impact of Variation:

The one-layer version of the model was found to produce large errors in cases with strong

directional wind shear, highlighting the importance of the two-layer structure.[1]
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While specific quantitative data on the sensitivity to the precise height of the layer boundary

is not readily available in the reviewed literature, the initial development of the two-layer

model underscores its significance in accurately capturing vertical wind profiles and their

impact on moisture transport.

Comparison with Alternative Models: WAM2layers
vs. FLEXPART-WaterSip
FLEXPART-WaterSip is a widely used Lagrangian model that provides a contrasting approach

to WAM2layers.

Key Differences:

Model Type: WAM2layers is an Eulerian model, while FLEXPART is a Lagrangian model.[3]

[4]

Moisture Source Estimation: WAM2layers tends to estimate higher moisture contributions

from distant, westerly-dominated sources and lower contributions from local recycling

compared to FLEXPART-WaterSip.[3][4]

Alignment with Evaporation: WAM2layers shows a closer alignment of estimated moisture

sources with actual evaporation, particularly in source regions with complex land-sea

distributions.[3]

Computational Cost: While not explicitly quantified in the compared literature, Eulerian

models like WAM2layers are generally considered computationally less expensive than

Lagrangian models for global, long-term simulations.

Performance Comparison Summary:
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Feature
WAM2layers
(Eulerian)

FLEXPART-
WaterSip
(Lagrangian)

Key
Considerations

Moisture Source

Attribution

Higher contribution

from distant sources,

lower from local

recycling.[3][4]

Higher contribution

from local recycling

and nearby sources.

[3][4]

The choice of model

can significantly

impact the attribution

of precipitation

sources.

Accuracy in Complex

Terrain

Higher temporal

resolution is crucial.[3]

May better capture

vertical moisture

transport in complex

terrain.

Model selection

should consider the

specific geography of

the study area.

Computational

Efficiency

Generally more

efficient for large-

scale, long-term

studies.

Can be

computationally

intensive, especially

for high-resolution,

global simulations.

The scale of the

research question will

influence the choice of

model.

Evaporation Bias

Estimated moisture

sources align well with

actual evaporation.[3]

Can have biases in

evaporation estimates

that may require

correction.[3]

WAM2layers may

have an advantage in

regions with

heterogeneous

surfaces.

Experimental Protocols
This section outlines a general methodology for conducting a sensitivity analysis of

WAM2layers parameters, based on the principles described in the referenced literature.

Objective: To quantify the impact of varying input data resolution and vertical layer definition on

the moisture source attribution of a specific precipitation event or region.

Methodology:

Define a Baseline Experiment:
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Select a historical precipitation event or a climatological period of interest.

Define the geographical domain for the study.

Run WAM2layers with a standard, well-documented set of parameters (e.g., ERA5

reanalysis data at a specific resolution, default vertical layer definition). This will serve as

the control run.

Vary Input Data Resolution:

Spatial Resolution: Obtain input meteorological data at different spatial resolutions (e.g.,

0.25°, 0.5°, 1.0°). Run WAM2layers for each resolution while keeping all other parameters

constant.

Temporal Resolution: Obtain input data at different temporal frequencies (e.g., 1-hourly, 3-

hourly, 6-hourly). Run WAM2layers for each temporal resolution while keeping all other

parameters constant.

Vary Vertical Layer Definition:

Modify the pressure level that defines the boundary between the two vertical layers in

WAM2layers.

Perform a series of runs with systematically varied boundary levels (e.g., shifting the

boundary up or down by a certain pressure interval).

Data Analysis and Comparison:

For each experimental run, calculate the moisture source contributions from predefined

source regions.

Quantify the differences in moisture source attribution between each sensitivity run and

the baseline experiment. Express these differences as both absolute and relative changes.

Analyze the spatial patterns of the differences to identify regions where the model is most

sensitive to parameter changes.
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If available, compare the results to observational data or outputs from other models (e.g.,

FLEXPART-WaterSip) to assess the realism of the simulations.

Visualizations
Logical Workflow for WAM2layers Sensitivity Analysis

1. Experiment Setup

2. Sensitivity Runs

3. Analysis & Comparison
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Workflow for WAM2layers sensitivity analysis.
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Caption: Workflow for WAM2layers sensitivity analysis.
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Caption: Influence of parameters on moisture source attribution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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